Cas no 1780400-04-5 (7-(piperidin-4-yl)methyl-1H-indole)
7-(piperidin-4-yl)methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-(piperidin-4-yl)methyl-1H-indole
- 7-[(piperidin-4-yl)methyl]-1H-indole
- EN300-1772771
- 1780400-04-5
-
- Inchi: 1S/C14H18N2/c1-2-12-6-9-16-14(12)13(3-1)10-11-4-7-15-8-5-11/h1-3,6,9,11,15-16H,4-5,7-8,10H2
- InChI Key: ZSVPMZCWKPOXGP-UHFFFAOYSA-N
- SMILES: N1CCC(CC2C=CC=C3C=CNC=23)CC1
Computed Properties
- Exact Mass: 214.146998583g/mol
- Monoisotopic Mass: 214.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.8Ų
7-(piperidin-4-yl)methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1772771-0.05g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1772771-0.1g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1772771-0.25g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1772771-0.5g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1772771-1.0g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1772771-2.5g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1772771-5.0g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 5g |
$3189.0 | 2023-05-26 | ||
| Enamine | EN300-1772771-10.0g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 10g |
$4729.0 | 2023-05-26 | ||
| Enamine | EN300-1772771-1g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1772771-5g |
7-[(piperidin-4-yl)methyl]-1H-indole |
1780400-04-5 | 5g |
$3189.0 | 2023-09-20 |
7-(piperidin-4-yl)methyl-1H-indole Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 7-(piperidin-4-yl)methyl-1H-indole
Introduction to 7-(piperidin-4-yl)methyl-1H-indole (CAS No. 1780400-04-5)
7-(piperidin-4-yl)methyl-1H-indole, with the CAS number 1780400-04-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-(piperidin-4-yl)methyl-1H-indole make it a valuable candidate for various research endeavors, particularly in the development of novel drugs and therapeutic agents.
The chemical structure of 7-(piperidin-4-yl)methyl-1H-indole consists of an indole core with a piperidine moiety attached via a methyl group at the 7-position. This specific arrangement imparts unique pharmacological properties to the compound, making it an attractive target for drug discovery and development. Recent studies have highlighted its potential in modulating various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation.
In the context of neurodegenerative diseases, 7-(piperidin-4-yl)methyl-1H-indole has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. Additionally, it has shown potential in reducing oxidative stress and promoting neuronal survival, making it a promising candidate for further investigation in this area.
In cancer research, 7-(piperidin-4-yl)methyl-1H-indole has been explored for its anti-proliferative and pro-apoptotic properties. Studies have indicated that this compound can selectively target cancer cells while sparing normal cells, thereby minimizing potential side effects. Mechanistically, it has been shown to interfere with key signaling pathways involved in cell cycle regulation and apoptosis, such as the PI3K/AKT and MAPK pathways. These findings suggest that 7-(piperidin-4-yl)methyl-1H-indole could be a valuable lead compound for the development of novel anticancer agents.
The anti-inflammatory properties of 7-(piperidin-4-yl)methyl-1H-indole have also been extensively studied. In vitro and in vivo experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate immune responses suggests that it could be useful in developing treatments for autoimmune disorders.
Beyond its therapeutic applications, 7-(piperidin-4-yl)methyl-1H-indole is also an important tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological processes and validate targets for drug discovery. For instance, it has been used to study the role of specific receptors and enzymes in various signaling pathways, providing valuable insights into disease mechanisms.
The synthesis of 7-(piperidin-4-yl)methyl-1H-indole has been optimized through various methods, including palladium-catalyzed cross-coupling reactions and transition metal-free approaches. These synthetic routes have enabled researchers to produce this compound efficiently and on a larger scale, facilitating its use in both academic and industrial settings. The availability of scalable synthesis methods is crucial for advancing preclinical studies and eventually translating these findings into clinical applications.
In conclusion, 7-(piperidin-4-yl)methyl-1H-indole (CAS No. 1780400-04-5) is a versatile compound with significant potential in multiple areas of biomedical research. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in advancing our understanding of complex biological processes and developing novel therapeutic strategies.
1780400-04-5 (7-(piperidin-4-yl)methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)